Cas no 1780497-78-0 (2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid)

• Product Name: 2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid
• CAS No: 1780497-78-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD34575642
• CID: 5637825
• PubChem ID: 84628106
• Update Time: 2025-11-01

2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1780497-78-0
• 2-(7-methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid
• EN300-27779143
• 2-Quinolineacetic acid, 1,2,3,4-tetrahydro-7-methoxy-1-methyl-
• 2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid

• MDL： MFCD34575642
• Inchi： 1S/C13H17NO3/c1-14-10(7-13(15)16)5-3-9-4-6-11(17-2)8-12(9)14/h4,6,8,10H,3,5,7H2,1-2H3,(H,15,16)
• InChI Key： QKZOXRSAKWLPRT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)N(C)C(CC(=O)O)CC2

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 444.3±35.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid

Introduction to 2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid (CAS No. 1780497-78-0)

2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1780497-78-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex heterocyclic core structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a tetrahydroquinoline scaffold combined with an acetic acid side chain suggests diverse pharmacological interactions, making it a valuable candidate for further exploration.

The tetrahydroquinoline moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Its structural flexibility and ability to interact with biological targets make it a preferred scaffold in the design of novel therapeutic agents. In particular, derivatives of tetrahydroquinoline have been explored for their antimicrobial, antiviral, and anticancer properties. The addition of a 7-methoxy group further modulates the electronic properties of the ring system, potentially enhancing binding affinity to specific biological receptors.

Additionally, the 1-methyl substituent at the 1-position of the tetrahydroquinoline ring contributes to the steric and electronic environment of the molecule. This modification can influence the compound's solubility, metabolic stability, and overall bioavailability. The acetic acid side chain at the 2-position introduces a polar functional group that may facilitate interactions with hydrophilic regions of biological targets. Such structural features make 2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid a promising intermediate for synthesizing more complex pharmacological entities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the tetrahydroquinoline core can effectively engage with aromatic pockets in protein targets, such as kinases and transcription factors. The methoxy group at position 7 further enhances this interaction by forming hydrogen bonds or participating in π-stacking interactions. These insights have guided the optimization of analogs with improved pharmacokinetic profiles.

In vitro studies have begun to elucidate the biological activity of 2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid, revealing potential therapeutic benefits. Preliminary data suggest that this compound exhibits moderate inhibitory effects on certain enzymatic pathways associated with inflammation and cancer progression. The acetic acid moiety appears to contribute to its ability to modulate signaling cascades by interacting with intracellular receptors or enzymes. Further research is warranted to fully characterize its mechanism of action and therapeutic potential.

The synthesis of this compound involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include cyclization reactions to form the tetrahydroquinoline ring system followed by functional group manipulations to introduce the methoxy and acetic acid substituents. Advances in catalytic processes have enabled more efficient and scalable production methods for such complex molecules. These improvements are crucial for translating laboratory discoveries into viable drug candidates.

From a regulatory perspective, compounds like 2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid must undergo rigorous testing to ensure safety and efficacy before clinical application. Current guidelines emphasize the importance of comprehensive characterization across multiple levels—structural elucidation via spectroscopic techniques (NMR, MS), physicochemical properties (solubility, stability), and toxicological assessments (cytotoxicity assays). These steps are essential for navigating regulatory hurdles and ensuring patient safety.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid. Predictive models can screen vast chemical libraries for molecules with optimal pharmacokinetic profiles based on their structural features. Such high-throughput virtual screening has complemented traditional experimental approaches by providing rapid insights into potential drug-likeness metrics.

Future directions in research may explore derivatization strategies to enhance the therapeutic efficacy or reduce off-target effects associated with this scaffold. For instance, modifications at positions other than 7 or 2 could yield analogs with improved selectivity or bioavailability. Collaborative efforts between synthetic chemists and biologists will be instrumental in translating these findings into tangible benefits for patients worldwide.

The growing interest in natural product-inspired scaffolds has also influenced the design of novel compounds like 2-(7-Methoxy-1-methyl-1,2,3,4-tetrahydroquinolin-2-yl)acetic acid. By leveraging structural motifs found in biologically active natural products but incorporating synthetic enhancements for better pharmacological properties; researchers aim to develop next-generation therapeutics that address unmet medical needs effectively.